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Compound of Interest

Compound Name: TG 100713

Cat. No.: B1684652 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides crucial safety

protocols and logistical plans for the phosphoinositide 3-kinase (PI3K) inhibitor, TG 100713.

Adherence to these guidelines is essential for personal safety and maintaining a secure

laboratory environment.

Compound Identification and Hazards:

Property Value

Chemical Name TG 100713

CAS Number 925705-73-3[1]

Molecular Formula C12H10N6O[1]

Molecular Weight 254.25 g/mol [1]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Signal Word Warning[1]

Personal Protective Equipment (PPE)
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A comprehensive approach to personal protection is mandatory when handling TG 100713.

The following table summarizes the required PPE.

PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

recommended. Double gloving

(chemotherapy-grade) is best

practice when handling the

compound.[2] Gloves should

be inspected for tears or

punctures before and during

use.

Eye Protection Safety glasses or goggles
Must include side shields to

protect against splashes.[2][3]

Body Protection Laboratory coat or gown

A disposable gown is preferred

to prevent contamination of

personal clothing.[2] If a

reusable lab coat is used, it

must be professionally

laundered.

Respiratory Protection Respirator

An N95 respirator or higher

should be used when handling

the powdered form of the

compound to avoid inhalation

of dust.[2]

Face Protection Face shield

A face shield should be worn in

addition to safety glasses or

goggles when there is a

significant risk of splashes or

sprays.[2]

Operational Plan for Safe Handling
A systematic approach to handling TG 100713 is critical to minimize exposure risk.
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Engineering Controls:

All work with powdered TG 100713 should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood or a biological safety cabinet.[2][3]

An eyewash station and safety shower must be readily accessible.[3]

Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by laying down a disposable absorbent bench protector to contain any potential

spills.[2]

Weighing: Use a dedicated and calibrated scale for weighing the powdered compound.

Dissolving: When dissolving the compound, add the solvent slowly to the powder to prevent

splashing.[2] Information on solubility in various solvents is critical for preparing stock

solutions.

Storage: TG 100713 should be stored in a tightly sealed container in a cool, well-ventilated

area, away from direct sunlight and sources of ignition.[1] The recommended storage

temperature is 4°C.[1] For stock solutions, it is recommended to store at -80°C for up to 6

months or -20°C for up to 1 month, protected from light.[4]

Preparation Handling Storage & Disposal

1. Don PPE 2. Prepare Workspace 3. Weigh CompoundProceed to handling 4. Dissolve in Solvent 5. Store SolutionProceed to storage 6. Dispose of Waste
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Figure 1. A streamlined workflow for the safe handling of TG 100713.
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The disposal of TG 100713 and any contaminated materials must be managed as hazardous

chemical waste. Adherence to institutional, local, and national regulations is mandatory.

Waste Segregation and Collection:

Solid Waste: Unused or expired TG 100713 powder should be collected in its original

container or a clearly labeled, sealed waste container.[3] All disposables that have come into

direct contact with the compound, such as weigh boats, pipette tips, and contaminated

gloves, must be collected in a designated, sealed hazardous waste bag or container.[3]

Liquid Waste: Solutions containing TG 100713 should be collected in a dedicated, leak-

proof, and chemically compatible hazardous waste container.[3] Do not mix with other

solvent waste streams unless explicitly permitted by your institution's environmental health

and safety (EHS) office.[3]

Empty Containers: The first rinse of an empty container must be collected and disposed of

as hazardous waste.[5] For highly toxic chemicals, it is recommended to collect the first three

rinses.[5]

Labeling and Storage of Waste:

All waste containers must be accurately and clearly labeled with "Hazardous Waste," the full

chemical name "TG 100713," and any solvents used.[3][5]

Store waste containers in a designated satellite accumulation area within the laboratory,

ensuring containers are kept closed except when adding waste.[3]

Use secondary containment for liquid hazardous waste to prevent spills.[5]

Waste Pickup:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.[3][5]

Never dispose of TG 100713 down the drain or in regular trash.[3][5]
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Figure 2. A logical flow for the proper disposal of TG 100713 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
TG 100713]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684652#personal-protective-equipment-for-
handling-tg-100713]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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